Cas no 2193067-36-4 (8-azaspirobicyclo3.3.1nonane-2,2'-diazirine)

• Product Name: 8-azaspirobicyclo3.3.1nonane-2,2'-diazirine
• CAS No: 2193067-36-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6034717
• PubChem ID: 165604130
• Update Time: 2025-06-13

8-azaspirobicyclo3.3.1nonane-2,2'-diazirine Chemical and Physical Properties

Names and Identifiers

• 8-azaspirobicyclo3.3.1nonane-2,2'-diazirine
• 2193067-36-4
• EN300-1693305
• 8-azaspiro[bicyclo[3.3.1]nonane-2,2'-diazirine]

• Inchi： 1S/C8H13N3/c1-3-8(10-11-8)7-5-6(1)2-4-9-7/h6-7,9H,1-5H2
• InChI Key： HTHFQASHTKOZMB-UHFFFAOYSA-N
• SMILES： N1CCC2CCC3(C1C2)N=N3

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.8Ų

Additional information on 8-azaspirobicyclo3.3.1nonane-2,2'-diazirine

Comprehensive Overview of 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine (CAS No. 2193067-36-4)

8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine (CAS No. 2193067-36-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, photochemistry, and materials science. This unique spirocyclic structure, featuring a diazirine moiety, offers exceptional versatility for applications ranging from photoaffinity labeling to drug discovery. Researchers and industry professionals are increasingly interested in this compound due to its potential to address challenges in bioconjugation, protein-protein interaction studies, and molecular imaging.

The molecular architecture of 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine combines a rigid bicyclic framework with a reactive diazirine group, making it an ideal candidate for crosslinking experiments. The diazirine functionality is particularly valuable because it can generate highly reactive carbenes upon UV irradiation, enabling covalent bonding with nearby biomolecules. This property is crucial for target identification and mechanistic studies in proteomics and chemical biology. Recent advancements in high-throughput screening and AI-driven drug design have further amplified the demand for such precision tools.

In the context of current scientific trends, 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine aligns with the growing focus on small-molecule probes and click chemistry. Its compatibility with bioorthogonal reactions allows for seamless integration into complex biological systems without interfering with native processes. This is especially relevant for researchers exploring cell signaling pathways, enzyme mechanisms, and epigenetic modifications. The compound's stability under physiological conditions also makes it suitable for in vivo applications, a key consideration for translational research.

From a synthetic chemistry perspective, the preparation of 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine involves sophisticated multi-step organic synthesis protocols. Optimizing the yield and purity of this compound requires expertise in heterocyclic chemistry and photolabile group handling. Recent publications have highlighted innovative routes to improve its scalability and functional group tolerance, addressing common pain points in process chemistry. These developments are critical for meeting the needs of pharmaceutical R&D and academic laboratories.

The commercial availability of 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine (CAS No. 2193067-36-4) has expanded significantly, driven by its utility in fragment-based drug discovery and chemical proteomics. Suppliers now offer custom modifications, including isotopic labeling (13C, 15N) and PEGylated derivatives, to support advanced research applications. This adaptability positions the compound as a cornerstone in precision medicine initiatives, where understanding molecular interactions at atomic resolution is paramount.

Looking ahead, the role of 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine in emerging technologies like cryo-EM and single-molecule fluorescence is poised to grow. Its ability to form stable crosslinks with minimal steric perturbation makes it invaluable for structural biology studies. Additionally, the compound's potential in theranostics—combining diagnostics and therapy—is being explored, particularly in cancer research and neurodegenerative disease models. As the scientific community continues to prioritize targeted therapies and personalized medicine, this molecule will likely remain at the forefront of innovation.

For researchers seeking reliable data on 8-Azaspirobicyclo[3.3.1]nonane-2,2'-diazirine, key considerations include its solubility profile, photolysis conditions, and storage stability. Best practices recommend handling the compound under inert atmospheres and protecting it from prolonged light exposure to maintain its reactivity. These operational details are frequently searched in scientific forums and methodology databases, reflecting the practical challenges encountered in laboratory settings.